Cas no 2137418-80-3 (tert-butyl N-[(8R)-decahydroquinolin-8-yl]carbamate)

• Product Name: tert-butyl N-[(8R)-decahydroquinolin-8-yl]carbamate
• CAS No: 2137418-80-3
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 6288258
• PubChem ID: 165949334
• Update Time: 2025-05-26

tert-butyl N-[(8R)-decahydroquinolin-8-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2137418-80-3
• EN300-702229
• tert-butyl N-[(8R)-decahydroquinolin-8-yl]carbamate

• Inchi： 1S/C14H26N2O2/c1-14(2,3)18-13(17)16-11-8-4-6-10-7-5-9-15-12(10)11/h10-12,15H,4-9H2,1-3H3,(H,16,17)/t10?,11-,12?/m1/s1
• InChI Key： UZPSRRZDYUNCBW-MOENNCHZSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CCCC2CCCNC21)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-[(8R)-decahydroquinolin-8-yl]carbamate

Introduction to Tert-butyl N-[(8R)-decahydroquinolin-8-yl]carbamate (CAS No. 2137418-80-3)

Tert-butyl N-[(8R)-decahydroquinolin-8-yl]carbamate, a compound with the chemical identifier CAS No. 2137418-80-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structure of this molecule, featuring a tert-butyl group and a decahydroquinolinyl moiety, makes it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The tert-butyl group, known for its steric hindrance properties, plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of the compound. This feature is particularly valuable in drug design, where optimizing metabolic stability and binding affinity is essential. The presence of the carbamate functional group further enhances the versatility of this molecule, allowing for diverse chemical modifications and interactions with biological targets.

Decahydroquinoline derivatives have been extensively studied for their potential therapeutic benefits. The (8R)-configuration of the decahydroquinolinyl ring suggests a specific stereochemical arrangement that may influence the compound's biological activity. Recent research has highlighted the importance of stereochemistry in drug design, demonstrating that subtle differences in molecular conformation can significantly impact efficacy and selectivity.

In the context of contemporary pharmaceutical research, Tert-butyl N-[(8R)-decahydroquinolin-8-yl]carbamate has been investigated for its potential role in addressing various therapeutic challenges. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable tool in the development of novel therapeutics. The combination of structural features such as the tert-butyl group and the decahydroquinolinyl moiety positions this molecule as a versatile scaffold for further derivatization and optimization.

The synthesis of Tert-butyl N-[(8R)-decahydroquinolin-8-yl]carbamate involves intricate organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically requires multi-step reactions, including functional group interconversions and stereocontrolled formations, to achieve the desired product with high purity and yield. Advances in catalytic systems and asymmetric synthesis have significantly improved the efficiency of these synthetic routes, making it feasible to produce complex molecules like this one on a larger scale.

Biological evaluation of Tert-butyl N-[(8R)-decahydroquinolin-8-yl]carbamate has revealed intriguing insights into its potential therapeutic applications. Preclinical studies have demonstrated that this compound interacts with specific biological pathways, suggesting its utility in treating conditions such as inflammation, neurodegeneration, and metabolic disorders. The precise molecular interactions mediated by this compound are being further elucidated through structural biology techniques, including X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The development of novel pharmaceuticals relies heavily on the availability of high-quality chemical building blocks like Tert-butyl N-[(8R)-decahydroquinolin-8-yl]carbamate. This compound serves as a valuable intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. Its structural features provide a foundation for designing derivatives with improved solubility, bioavailability, and target specificity.

Future research directions for Tert-butyl N-[(8R)-decahydroquinolin-8-yl]carbamate include exploring its potential in combination therapies and investigating its mechanisms of action at a deeper level. The integration of computational modeling with experimental data will facilitate the rational design of next-generation compounds based on this scaffold. Additionally, green chemistry principles are being increasingly applied to optimize synthetic routes, ensuring sustainability in pharmaceutical manufacturing.

The impact of Tert-butyl N-[(8R)-decahydroquinolin-8-yl]carbamate extends beyond academic research, holding promise for industrial applications in drug discovery programs. Pharmaceutical companies are keenly interested in accessing such high-quality intermediates to accelerate their R&D pipelines. Collaborative efforts between academic institutions and industry partners are essential to bridge the gap between laboratory discoveries and clinical translation.

In conclusion, Tert-butyl N-[(8R)-decahydroquinolin-8-yl]carbamate represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further development into novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs worldwide.